Cas no 79155-44-5 (5-chloro-2-thienyl methyl ketone thiosemicarbazone)

• Product Name: 5-chloro-2-thienyl methyl ketone thiosemicarbazone
• CAS No: 79155-44-5
• MF: C₇H₈ClN₃S₂
• MW: 233.741517066956
• CID: 862933
• PubChem ID: 5355798
• Update Time: 2025-04-19

5-chloro-2-thienyl methyl ketone thiosemicarbazone Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-thienyl methyl ketone thiosemicarbazone
• [(Z)-1-(5-chlorothiophen-2-yl)ethylideneamino]thiourea
• AC1NS84M
• Hydrazinecarbothioamide, 2-(1-(5-chloro-2-thienyl)ethylidene)-
• NSC45302
• NSC-45302
• NSC 45302
• 79155-44-5

• Inchi： 1S/C7H8ClN3S2/c1-4(10-11-7(9)12)5-2-3-6(8)13-5/h2-3H,1H3,(H3,9,11,12)/b10-4-
• InChI Key： APCFEGJUKJTYCB-WMZJFQQLSA-N
• SMILES： ClC1=CC=C(/C(/C)=N\NC(N)=S)S1

Computed Properties

• Exact Mass: 232.98504
• Monoisotopic Mass: 232.9848173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 50.41
• LogP: 3.04990